Cas no 877637-00-8 (4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-(4-chlorophenoxy)acetate)

• Product Name: 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-(4-chlorophenoxy)acetate
• CAS No: 877637-00-8
• MF: C₁₈H₁₃ClN₂O₅S
• MW: 404.824222326279
• CID: 5819982
• PubChem ID: 7217965
• Update Time: 2025-06-15

4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-(4-chlorophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• 877637-00-8
• AKOS024654843
• F2510-0181
• SR-01000020451-1
• [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 2-(4-chlorophenoxy)acetate
• SR-01000020451
• 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 2-(4-chlorophenoxy)acetate
• 4-oxo-6-[(pyrimidin-2-ylsulfanyl)methyl]-4H-pyran-3-yl 2-(4-chlorophenoxy)acetate
• 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-(4-chlorophenoxy)acetate

• Inchi： 1S/C18H13ClN2O5S/c19-12-2-4-13(5-3-12)25-10-17(23)26-16-9-24-14(8-15(16)22)11-27-18-20-6-1-7-21-18/h1-9H,10-11H2
• InChI Key： HZZOCCWSZTVWRH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(=O)OC1=COC(=CC1=O)CSC1N=CC=CN=1

Computed Properties

• Exact Mass: 404.0233704g/mol
• Monoisotopic Mass: 404.0233704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-(4-chlorophenoxy)acetate

Research Brief on 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-(4-chlorophenoxy)acetate (CAS: 877637-00-8)

In recent years, the compound 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-(4-chlorophenoxy)acetate (CAS: 877637-00-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining pyran, pyrimidine, and phenoxyacetate moieties, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

The synthesis of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-(4-chlorophenoxy)acetate involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the thioether linkage formation between the pyrimidine and pyran rings. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

From a pharmacological perspective, this compound has demonstrated notable activity in preclinical models. Research indicates that it exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. For instance, in vitro assays have revealed its ability to modulate the activity of cyclooxygenase-2 (COX-2), suggesting potential applications in the management of inflammatory diseases. Additionally, preliminary data from cell-based studies highlight its antiproliferative properties, which could be relevant in oncology research.

Further investigations into the mechanism of action of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-(4-chlorophenoxy)acetate have uncovered its interaction with key signaling pathways. Molecular docking studies suggest that the compound binds to the active sites of target proteins with high affinity, thereby disrupting their function. This binding is facilitated by the presence of the chlorophenoxy group, which enhances hydrophobic interactions, and the pyrimidine ring, which contributes to hydrogen bonding. These findings provide a solid foundation for the rational design of derivatives with improved efficacy and selectivity.

Despite these promising results, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Recent efforts have focused on formulating the compound in nanoparticle-based delivery systems to enhance its solubility and tissue distribution. Moreover, structure-activity relationship (SAR) studies are underway to identify modifications that could mitigate adverse effects while retaining therapeutic benefits.

In conclusion, 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 2-(4-chlorophenoxy)acetate represents a compelling candidate for further development in the pharmaceutical industry. Its multifaceted biological activities, combined with advances in synthetic methodologies, position it as a valuable tool for both basic research and drug discovery. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications, ultimately paving the way for novel therapeutic interventions.